Cas no 1144516-95-9 (2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate)

• Product Name: 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate
• CAS No: 1144516-95-9
• MF: C₁₉H₁₇F₆NO₆S
• MW: 501.396805524826
• CID: 1059648
• PubChem ID: 71752763
• Update Time: 2025-07-14

2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate
• 2,6-Trifluoromethylb
• [3-[2,6-bis(trifluoromethyl)benzoyl]oxy-2-oxopropyl]azanium,4-methylbenzenesulfonate
• 3-{[2,6-Bis(trifluoromethyl)benzoyl]oxy}-2-oxopropan-1-aminium 4-methylbenzene-1-sulfonate
• 1144516-95-9
• [3-[2,6-bis(trifluoromethyl)benzoyl]oxy-2-oxopropyl]azanium;4-methylbenzenesulfonate
• DTXSID40858527

• Inchi： 1S/C12H9F6NO3.C7H8O3S/c13-11(14,15)7-2-1-3-8(12(16,17)18)9(7)10(21)22-5-6(20)4-19;1-6-2-4-7(5-3-6)11(8,9)10/h1-3H,4-5,19H2;2-5H,1H3,(H,8,9,10)
• InChI Key： ZNTJKSNSJAUSMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].FC(C1C=CC=C(C(F)(F)F)C=1C(=O)OCC(C[NH3+])=O)(F)F

Computed Properties

• Exact Mass: 501.06800
• Monoisotopic Mass: 501.06807741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 132.14000
• LogP: 5.43160

Additional information on 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate

Introduction to 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate (CAS No. 1144516-95-9)

2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate, identified by the Chemical Abstracts Service Number (CAS No.) 1144516-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug development, particularly in the synthesis of novel bioactive entities. The structural features of this molecule, including its 2,6-trifluoromethylbenzyloxy and glycine methyl ketone tosylate moieties, contribute to its unique reactivity and potential applications in various chemical transformations.

The 2,6-trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate molecule is characterized by its aromatic ring substituted with two fluorine atoms at the 2 and 6 positions, which enhances its lipophilicity and metabolic stability. This modification is particularly valuable in medicinal chemistry, as fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of a benzyloxy group linked to a glycine-derived moiety further diversifies its chemical space, making it a versatile intermediate for constructing more complex molecular architectures.

In recent years, there has been a growing interest in the development of fluorinated amino acid derivatives due to their potential role in modulating biological pathways. The glycine methyl ketone tosylate component of this compound suggests its utility in peptide coupling reactions and protease inhibition studies. The tosylate (TsO-) group is a common protecting group for carboxylic acids, facilitating selective modifications in peptide synthesis. This feature makes 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate a valuable building block for designing peptidomimetics and enzyme inhibitors.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The 2,6-trifluoromethylbenzyloxy group can serve as a hinge-binding motif in kinase inhibitors, improving binding affinity and selectivity. Additionally, the fluorine atoms at the 2 and 6 positions can enhance the metabolic stability of the inhibitor, reducing degradation by enzymatic processes. Recent studies have demonstrated that fluorinated aromatic compounds often exhibit higher bioavailability and better pharmacological properties, making them attractive candidates for drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to modulate drug efficacy and pharmacokinetics. For instance, many FDA-approved drugs contain fluorine atoms that contribute to their therapeutic effects. The 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate molecule aligns with this trend by incorporating fluorine atoms into a structurally relevant moiety. This could potentially lead to the discovery of novel therapeutic agents with improved pharmacological profiles.

Moreover, the glycine methyl ketone tosylate portion of this compound suggests its utility in chiral chemistry and asymmetric synthesis. Glycine derivatives are frequently employed as chiral auxiliaries or ligands in catalytic reactions. The presence of a protecting group like the tosylate allows for selective deprotection under mild conditions, enabling precise control over reaction outcomes. This feature is particularly valuable in constructing enantiomerically pure compounds, which are often required for pharmaceutical applications.

Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting biological activity. The structural features of 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate, such as its aromaticity and fluorine substitution pattern, can be effectively modeled using quantum mechanical methods. These models can predict interactions with biological targets, providing insights into potential drug-like properties before experimental validation is necessary.

In conclusion,2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate (CAS No. 1144516-95-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing bioactive molecules with potential applications in kinase inhibition and peptide-based therapies. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is likely to play an increasingly important role in drug discovery efforts.